3-{2,5-Dioxo-3-[4-(propan-2-yloxy)phenyl]pyrrolidin-1-yl}benzoic acid

• Molecular Formula: C20H19NO5
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 3-[2,5-dioxo-3-(4-propan-2-yloxyphenyl)pyrrolidin-1-yl]benzoic acid
• InChI: InChI=1S/C20H19NO5/c1-12(2)26-16-8-6-13(7-9-16)17-11-18(22)21(19(17)23)15-5-3-4-14(10-15)20(24)25/h3-10,12,17H,11H2,1-2H3,(H,24,25)
• InChI Key: SHIPWNKUAXXYKK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C2CC(=O)N(C2=O)C3=CC=CC(=C3)C(=O)O

Description

3-{2,5-Dioxo-3-[4-(propan-2-yloxy)phenyl]pyrrolidin-1-yl}benzoic acid is a pyrrolidine-2,5-dione derivative featuring a benzoic acid moiety linked to the nitrogen of the pyrrolidine ring and a 4-(propan-2-yloxy)phenyl substituent at the 3-position.

Biological Activity

The compound 3-{2,5-Dioxo-3-[4-(propan-2-yloxy)phenyl]pyrrolidin-1-yl}benzoic acid is a derivative of pyrrolidine and benzoic acid, which has gained attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{17}H_{18}N_{2}O_{4}$, with a molecular weight of 314.34 g/mol. The structure features a pyrrolidine ring linked to a benzoic acid moiety, which is crucial for its biological activity.

Property	Value
Molecular Formula	$C_{17}H_{18}N_{2}O_{4}$
Molecular Weight	314.34 g/mol
CAS Number	[Not specified]

Antitumor Activity

Recent studies have indicated that derivatives of pyrrolidine compounds exhibit significant antitumor activities. For instance, compounds similar to 3-{2,5-Dioxo-3-[4-(propan-2-yloxy)phenyl]pyrrolidin-1-yl}benzoic acid have shown selective cytotoxicity against various cancer cell lines. Research has demonstrated that such compounds can induce apoptosis in cancer cells through the activation of caspase pathways and modulation of Bcl-2 family proteins .

Anti-inflammatory Effects

The compound has also been evaluated for its anti-inflammatory properties. It was found to inhibit the release of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting potential use in treating inflammatory diseases . The mechanism appears to involve the inhibition of NF-kB signaling pathways, which are crucial in mediating inflammatory responses.

The biological activity of 3-{2,5-Dioxo-3-[4-(propan-2-yloxy)phenyl]pyrrolidin-1-yl}benzoic acid can be attributed to its interaction with specific molecular targets:

• Phosphodiesterases (PDEs) : Some studies suggest that similar compounds may act as inhibitors of phosphodiesterases, leading to increased levels of cyclic AMP (cAMP) and subsequent modulation of various signaling pathways involved in inflammation and cancer progression .
• Caspase Activation : The induction of apoptosis in cancer cells has been linked to the activation of caspases, which are critical for programmed cell death .

Study 1: Antitumor Efficacy

In a recent study published in MDPI, researchers explored the antitumor efficacy of pyrrolidine derivatives on hepatocellular carcinoma (HCC) cells. The compound demonstrated an IC50 value indicating significant cytotoxicity against HCC cells, with mechanisms involving apoptosis induction and cell cycle arrest .

Study 2: Inhibition of Inflammatory Cytokines

Another study focused on the anti-inflammatory properties of pyrrolidine derivatives. The results showed that treatment with these compounds led to a marked reduction in TNF-α and IL-6 levels in LPS-stimulated macrophages, highlighting their potential as therapeutic agents for inflammatory diseases .

Comparison with Similar Compounds

Structural Analog: (E)-3-(2,5-Dioxo-3-(Propan-2-ylidene)Pyrrolidin-1-yl)Acrylic Acid

Source : Isolated from Talaromyces assiutensis JTY2 ().
Key Differences :

• Substituents : The propan-2-ylidene group (alkene) vs. the target compound’s 4-(propan-2-yloxy)phenyl (aryl ether).
• Acid Group : Acrylic acid vs. benzoic acid.
  Biological Activity : Exhibits moderate cytotoxicity against HeLa, MCF-7, and A549 cancer cell lines (IC₅₀: 14.1–38.6 μM) . The benzoic acid group in the target compound may enhance binding to carboxylate-sensitive targets (e.g., enzymes or receptors) compared to the acrylic acid’s α,β-unsaturated system.

Structural Analog: 3-(Propan-2-ylidene)-Pyrrolidine-2,5-Dione

Source : Marine-derived fungus Talaromyces mangshanicus ().
Key Differences :

• Substituents : Propan-2-ylidene (alkene) at the 3-position; lacks the benzoic acid moiety.
  Implications : The absence of the benzoic acid group reduces polarity, likely decreasing water solubility. This simpler structure may limit its utility in drug design compared to the target compound, where the benzoic acid could enable ionic interactions or improve pharmacokinetics.

Research Implications

• Bioactivity : The target compound’s benzoic acid and aryl ether groups may synergize to target enzymes (e.g., cyclooxygenases) or receptors requiring both hydrophobic and ionic interactions.
• Synthetic Pathways : Analogous to fungal metabolites (), the target compound could be synthesized via coupling reactions or biotransformation.